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Compound of Interest

Compound Name: (16R)-Dihydrositsirikine

Cat. No.: B15561841

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
(16R)-Dihydrositsirikine is a monoterpenoid indole alkaloid identified in the plant

Catharanthus roseus (L.) G. Don, a species renowned for its rich diversity of bioactive

compounds. As a member of the Corynantheine class of alkaloids, its structural elucidation is

critical for understanding its chemical properties and potential pharmacological applications.

This technical guide provides a summary of the spectroscopic data required for the

unequivocal identification of (16R)-Dihydrositsirikine, outlines generalized experimental

protocols for obtaining such data, and presents a logical workflow for its isolation and

characterization. While the definitive structural elucidation was reported by Kutney and Brown

in 1966, this guide serves to consolidate the expected spectroscopic profile for contemporary

research purposes.

Chemical Structure and Properties
IUPAC Name: methyl (2R)-2-[(2S,3R,12bS)-3-ethyl-1,2,3,4,6,7,12,12b-octahydroindolo[2,3-

a]quinolizin-2-yl]-3-hydroxypropanoate
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Molecular Formula: C₂₁H₂₈N₂O₃

Molecular Weight: 356.47 g/mol

CAS Number: 6519-26-2

Spectroscopic Data
The following tables summarize the expected spectroscopic data for (16R)-Dihydrositsirikine.

It is important to note that while the foundational work on the structural elucidation of

dihydrositsirikine was published, the specific numerical data from the original publication is not

readily accessible. Therefore, the tables are presented as a template for the expected data

based on the known structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: ¹H NMR Spectroscopic Data (Expected)

Chemical Shift
(δ) ppm

Multiplicity
Coupling
Constant (J)
Hz

Integration Assignment

Data not

available

Table 2: ¹³C NMR Spectroscopic Data (Expected)

Chemical Shift (δ) ppm Carbon Type Assignment

Data not available

Infrared (IR) Spectroscopy
Table 3: IR Absorption Bands (Expected)
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Wavenumber (cm⁻¹) Functional Group Assignment

Data not available

Mass Spectrometry (MS)
Table 4: Mass Spectrometry Data (Expected)

m/z Fragmentation Assignment

Data not available

Experimental Protocols
The following are generalized experimental protocols for the acquisition of spectroscopic data

for indole alkaloids like (16R)-Dihydrositsirikine.

Isolation of (16R)-Dihydrositsirikine
A general procedure for the isolation of alkaloids from Catharanthus roseus involves the

following steps:

Extraction: The dried and powdered plant material (e.g., leaves, stems) is subjected to

extraction with a suitable solvent, typically methanol or ethanol, at room temperature.

Acid-Base Partitioning: The crude extract is acidified (e.g., with 5% citric acid) and partitioned

with a non-polar solvent (e.g., hexane) to remove fats and waxes. The aqueous layer is then

basified (e.g., with ammonia) to a pH of 9-10 and extracted with a chlorinated solvent (e.g.,

dichloromethane or chloroform) to isolate the crude alkaloid mixture.

Chromatographic Separation: The crude alkaloid mixture is subjected to column

chromatography over silica gel or alumina, with a gradient elution system of increasing

polarity (e.g., hexane-ethyl acetate followed by ethyl acetate-methanol) to separate the

individual alkaloid fractions.

Purification: Fractions containing (16R)-Dihydrositsirikine are further purified by preparative

thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to yield
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the pure compound.

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy:

Sample Preparation: 5-10 mg of the purified compound is dissolved in approximately 0.5-

0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube.

¹H NMR Spectroscopy: ¹H NMR spectra are recorded on a 400 MHz or higher field

spectrometer. Data acquisition parameters typically include a spectral width of 12-16 ppm,

a sufficient number of scans for a good signal-to-noise ratio, and a relaxation delay of 1-2

seconds.

¹³C NMR Spectroscopy: ¹³C NMR spectra are recorded on the same instrument, typically

at a frequency of 100 MHz or higher. A larger number of scans is usually required. DEPT

(Distortionless Enhancement by Polarization Transfer) experiments can be performed to

aid in the assignment of carbon multiplicities (CH, CH₂, CH₃).

2D NMR Spectroscopy: For complete structural assignment, 2D NMR experiments such

as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence),

and HMBC (Heteronuclear Multiple Bond Correlation) are performed.

Infrared (IR) Spectroscopy:

Sample Preparation: A small amount of the sample is prepared as a thin film on a KBr

plate or mixed with KBr powder and pressed into a pellet.

Data Acquisition: The IR spectrum is recorded using an FTIR (Fourier Transform Infrared)

spectrometer, typically over a range of 4000-400 cm⁻¹.

Mass Spectrometry (MS):

Sample Introduction: The sample is introduced into the mass spectrometer via direct

infusion or after separation by gas chromatography (GC) or liquid chromatography (LC).

Ionization: Electron Ionization (EI) or Electrospray Ionization (ESI) is commonly used.
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Analysis: The mass-to-charge ratio (m/z) of the molecular ion and fragment ions are

determined. High-resolution mass spectrometry (HRMS) is used to determine the exact

mass and elemental composition.

Workflow Visualization
The following diagram illustrates a typical workflow for the isolation and structural elucidation of

a natural product like (16R)-Dihydrositsirikine.
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Workflow for Natural Product Isolation and Characterization
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Caption: General workflow for the isolation and structural characterization of (16R)-
Dihydrositsirikine.

Conclusion
The spectroscopic characterization of (16R)-Dihydrositsirikine is fundamental for its positive

identification and for enabling further research into its biological activities. This guide provides a

framework for the expected spectroscopic data and outlines the necessary experimental

procedures for its acquisition. The provided workflow illustrates the logical steps from plant

material to a fully characterized natural product. Access to the original spectral data from the

primary literature would be invaluable for direct comparison and confirmation in future studies.

To cite this document: BenchChem. [Spectroscopic Profile of (16R)-Dihydrositsirikine: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15561841/docs#spectroscopic-profile-of-16r-
dihydrositsirikine-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15561841/docs?utm_src=pdf-body#spectroscopic-profile-of-16r-dihydrositsirikine-a-technical-guide
https://www.benchchem.com/product/b15561841/docs?utm_src=pdf-body#spectroscopic-profile-of-16r-dihydrositsirikine-a-technical-guide
https://www.benchchem.com/product/b15561841/docs?utm_src=pdf-body#spectroscopic-profile-of-16r-dihydrositsirikine-a-technical-guide
https://www.benchchem.com/product/b15561841/docs#spectroscopic-profile-of-16r-dihydrositsirikine-a-technical-guide
https://www.benchchem.com/product/b15561841/docs#spectroscopic-profile-of-16r-dihydrositsirikine-a-technical-guide
https://www.benchchem.com/product/b15561841/docs#spectroscopic-profile-of-16r-dihydrositsirikine-a-technical-guide
https://www.benchchem.com/product/b15561841/docs#spectroscopic-profile-of-16r-dihydrositsirikine-a-technical-guide
https://www.benchchem.com/product/b15561841?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561841?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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